N-(4-methoxyphenyl)-2-((3-methyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-(3-methyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C16H15N3O3S2/c1-19-15(21)14-12(7-8-23-14)18-16(19)24-9-13(20)17-10-3-5-11(22-2)6-4-10/h3-8H,9H2,1-2H3,(H,17,20)
• InChI Key: KTFJBHHKNDCXGA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C16H15N3O3S2
• Molecular Weight: 361.4 g/mol

Description

N-(4-methoxyphenyl)-2-((3-methyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H15N3O3S2 and its molecular weight is 361.43. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

• A study by Hafez and El-Gazzar (2017) explored the synthesis and antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, showing potent anticancer activity against several human cancer cell lines, comparable to doxorubicin. These compounds demonstrate the potential of thieno[3,2-d]pyrimidine derivatives as candidates for anticancer drug development (Hafez & El-Gazzar, 2017).

Antimicrobial and Antifungal Potency

• Kerru et al. (2019) reported on the synthesis of N-(substituted phenyl)-2-(4-oxo-5-(4-(thieno[2,3-d]-pyrimidin-4-yloxy)benzylidene)-2-thioxothiazolidin-3-yl)acetamide derivatives demonstrating significant antimicrobial activity. This highlights the potential of such derivatives in developing new antimicrobial agents (Kerru et al., 2019).

Anti-Inflammatory and Analgesic Agents

• Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone as anti-inflammatory and analgesic agents, including derivatives related to the thieno[3,2-d]pyrimidine structure. The compounds exhibited significant COX-2 inhibition, analgesic, and anti-inflammatory activities, suggesting their utility in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Dual Inhibitory Activity on Enzymes

• Gangjee et al. (2008) synthesized compounds as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), critical enzymes in cancer cell proliferation. The research underscores the versatility of thieno[3,2-d]pyrimidine derivatives in targeting multiple biochemical pathways for cancer therapy (Gangjee et al., 2008).